
BDP FL-PEG4-TCO: A Technical Guide to its
Spectral Properties and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BDP FL-PEG4-TCO

Cat. No.: B605995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties and

applications of BDP FL-PEG4-TCO, a versatile fluorescent probe. The information herein is

intended to empower researchers in the fields of bioconjugation, cellular imaging, and drug

development to effectively utilize this powerful tool.

BDP FL-PEG4-TCO is a trifunctional molecule that integrates a bright and photostable boron-

dipyromethene (BODIPY™ FL) fluorophore, a hydrophilic four-unit polyethylene glycol (PEG4)

spacer, and a reactive trans-cyclooctene (TCO) group.[1][2][3] This unique combination of

components provides excellent spectral characteristics, enhanced water solubility, and a highly

efficient and specific means of labeling biomolecules through bioorthogonal "click chemistry".[1]

[2]

Core Spectral and Physicochemical Properties
The performance of BDP FL-PEG4-TCO as a fluorescent label is defined by its key

photophysical parameters. These properties are summarized in the table below, providing

essential data for designing and interpreting fluorescence-based experiments.
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Property Value Reference(s)

Excitation Maximum (λex) 503 nm

Emission Maximum (λem) 509 nm

Molar Extinction Coefficient (ε) 80,000 M⁻¹cm⁻¹

Fluorescence Quantum Yield

(Φ)
0.9

Molecular Formula C₃₃H₄₉BF₂N₄O₇

Molecular Weight 662.57 g/mol

Solubility
Soluble in DMSO, DMF, DCM;

low solubility in water

The BDP FL core is renowned for its sharp emission spectrum, high quantum yield, and relative

insensitivity to environmental factors such as pH and solvent polarity, making it a robust

fluorophore for a wide range of applications.

Mechanism of Action: TCO-Tetrazine Ligation
The primary utility of BDP FL-PEG4-TCO in bioconjugation lies in the highly efficient and

bioorthogonal reaction between its TCO group and a tetrazine-modified molecule. This

reaction, an inverse-electron-demand Diels-Alder (IEDDA) cycloaddition, is a cornerstone of

"click chemistry". It is characterized by exceptionally fast reaction kinetics and the ability to

proceed under mild, physiological conditions without the need for a cytotoxic copper catalyst.

This makes it an ideal strategy for labeling biomolecules in living cells and in vivo.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b605995?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BDP FL-PEG4-TCO

IEDDA Reaction

BDP FL PEG4 Spacer TCO

Fluorescently Labeled
Biomolecule

+

Tetrazine-
Modified

Biomolecule

Click to download full resolution via product page

TCO-Tetrazine Bioorthogonal Ligation

Experimental Protocols
The following provides a general methodology for the fluorescent labeling of a tetrazine-

modified biomolecule with BDP FL-PEG4-TCO.

Materials:

BDP FL-PEG4-TCO

Tetrazine-modified biomolecule (e.g., protein, antibody)

Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4, or other suitable buffer.

Solvent: Anhydrous DMSO or DMF for preparing stock solutions.

Procedure:

Stock Solution Preparation:

Prepare a stock solution of BDP FL-PEG4-TCO (e.g., 1-10 mM) in anhydrous DMSO or

DMF.
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Prepare a stock solution of the tetrazine-modified biomolecule in an appropriate buffer.

Labeling Reaction:

Add the BDP FL-PEG4-TCO stock solution to the solution of the tetrazine-modified

biomolecule. A molar excess of the dye (typically 1.5 to 5-fold) is recommended to ensure

efficient labeling.

The final concentration of the organic solvent (DMSO or DMF) in the reaction mixture

should be kept low (ideally <10%) to avoid denaturation of the biomolecule.

Incubate the reaction mixture at room temperature or 37°C for 1-2 hours. The reaction is

typically rapid, but optimization of the incubation time may be necessary depending on the

specific reactants.

Purification of the Labeled Biomolecule:

Remove the unreacted BDP FL-PEG4-TCO from the labeled biomolecule using a suitable

purification method. This can include size exclusion chromatography (e.g., a desalting

column), dialysis, or tangential flow filtration.

Characterization of the Labeled Biomolecule:

Determine the degree of labeling (DOL), which is the average number of dye molecules

per biomolecule. This can be calculated using the absorbance of the BDP FL dye at its

maximum absorption wavelength (~503 nm) and the absorbance of the biomolecule at a

wavelength where the dye does not absorb (e.g., 280 nm for proteins).
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General Workflow for Bioconjugation

Advanced Applications
The unique properties of BDP FL-PEG4-TCO make it suitable for a variety of advanced

applications in biomedical research:

Cellular Imaging and Tracking: The bright and stable fluorescence of the BDP FL dye allows

for high-resolution imaging and long-term tracking of labeled biomolecules within living cells

and tissues.

PROTAC Development: BDP FL-PEG4-TCO can be used as a fluorescent linker in

Proteolysis Targeting Chimeras (PROTACs) to study their cellular uptake, localization, and
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engagement with target proteins.

Antibody-Drug Conjugates (ADCs): The specific and bioorthogonal nature of the TCO-

tetrazine ligation is well-suited for the development of ADCs, enabling the precise attachment

of a cytotoxic drug to a TCO-labeled antibody.

In conclusion, BDP FL-PEG4-TCO is a state-of-the-art reagent that offers a powerful

combination of bright fluorescence, enhanced solubility, and highly efficient bioorthogonal click

chemistry, making it an invaluable tool for modern biological and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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